Tetrasodium 4-(3-{4-[1,5-dioxo-1,5-bis(4-sulfonatophenyl)pentan-3-yl]phenyl}-5-oxo-5-(4-sulfonatophenyl)pentanoyl)benzene-1-sulfonate

Catalog No.
S3055025
CAS No.
460051-49-4
M.F
C40H30Na4O16S4
M. Wt
986.86
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Tetrasodium 4-(3-{4-[1,5-dioxo-1,5-bis(4-sulfonato...

CAS Number

460051-49-4

Product Name

Tetrasodium 4-(3-{4-[1,5-dioxo-1,5-bis(4-sulfonatophenyl)pentan-3-yl]phenyl}-5-oxo-5-(4-sulfonatophenyl)pentanoyl)benzene-1-sulfonate

IUPAC Name

tetrasodium;4-[3-[4-[1,5-dioxo-1,5-bis(4-sulfonatophenyl)pentan-3-yl]phenyl]-5-oxo-5-(4-sulfonatophenyl)pentanoyl]benzenesulfonate

Molecular Formula

C40H30Na4O16S4

Molecular Weight

986.86

InChI

InChI=1S/C40H34O16S4.4Na/c41-37(27-5-13-33(14-6-27)57(45,46)47)21-31(22-38(42)28-7-15-34(16-8-28)58(48,49)50)25-1-2-26(4-3-25)32(23-39(43)29-9-17-35(18-10-29)59(51,52)53)24-40(44)30-11-19-36(20-12-30)60(54,55)56;;;;/h1-20,31-32H,21-24H2,(H,45,46,47)(H,48,49,50)(H,51,52,53)(H,54,55,56);;;;/q;4*+1/p-4

InChI Key

YCRXMVZUKOXOBV-UHFFFAOYSA-J

SMILES

C1=CC(=CC=C1C(CC(=O)C2=CC=C(C=C2)S(=O)(=O)[O-])CC(=O)C3=CC=C(C=C3)S(=O)(=O)[O-])C(CC(=O)C4=CC=C(C=C4)S(=O)(=O)[O-])CC(=O)C5=CC=C(C=C5)S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

solubility

not available

Tetrasodium 4-(3-{4-[1,5-dioxo-1,5-bis(4-sulfonatophenyl)pentan-3-yl]phenyl}-5-oxo-5-(4-sulfonatophenyl)pentanoyl)benzene-1-sulfonate is a complex organic compound characterized by its multiple sulfonate groups and a distinctive structure that incorporates phenolic and diketone functionalities. This compound is notable for its potential applications in various fields, including biochemistry and materials science, due to its unique chemical properties.

The chemical behavior of Tetrasodium 4-(3-{4-[1,5-dioxo-1,5-bis(4-sulfonatophenyl)pentan-3-yl]phenyl}-5-oxo-5-(4-sulfonatophenyl)pentanoyl)benzene-1-sulfonate can be analyzed through several key reactions:

  • Formation of Diketone Structures: The diketone moiety can undergo nucleophilic addition reactions with various nucleophiles, leading to the formation of adducts.
  • Sulfonation Reactions: The sulfonate groups can participate in electrophilic substitution reactions, enhancing the compound's reactivity and solubility in aqueous environments.
  • Complexation: Due to the presence of multiple functional groups, this compound can form complexes with metal ions, which may alter its properties and reactivity.

Research into the biological activity of Tetrasodium 4-(3-{4-[1,5-dioxo-1,5-bis(4-sulfonatophenyl)pentan-3-yl]phenyl}-5-oxo-5-(4-sulfonatophenyl)pentanoyl)benzene-1-sulfonate suggests potential applications in pharmacology. The sulfonate groups enhance solubility and bioavailability, which could be beneficial for drug delivery systems. Additionally, the compound may exhibit antimicrobial properties due to its ability to disrupt bacterial membranes.

The synthesis of Tetrasodium 4-(3-{4-[1,5-dioxo-1,5-bis(4-sulfonatophenyl)pentan-3-yl]phenyl}-5-oxo-5-(4-sulfonatophenyl)pentanoyl)benzene-1-sulfonate typically involves several steps:

  • Preparation of Diketones: Starting materials containing phenolic structures are reacted under controlled conditions to form diketones.
  • Sulfonation: Diketones are subsequently sulfonated using sulfuric acid or chlorosulfonic acid to introduce sulfonate groups.
  • Neutralization: The final product is neutralized with sodium hydroxide or sodium carbonate to yield the tetrasodium salt form.

Tetrasodium 4-(3-{4-[1,5-dioxo-1,5-bis(4-sulfonatophenyl)pentan-3-yl]phenyl}-5-oxo-5-(4-sulfonatophenyl)pentanoyl)benzene-1-sulfonate has several applications:

  • In Pharmaceuticals: As a potential drug candidate due to its biological activity.
  • In Analytical Chemistry: Used as a reagent in various analytical techniques due to its ability to form stable complexes with metal ions.
  • In Material Science: As a surfactant or dispersant in polymer formulations.

Studies on the interactions of Tetrasodium 4-(3-{4-[1,5-dioxo-1,5-bis(4-sulfonatophenyl)pentan-3-yl]phenyl}-5-oxo-5-(4-sulfonatophenyl)pentanoyl)benzene-1-sulfonate with other compounds reveal its ability to form complexes with various metal ions. These interactions can significantly alter the physical and chemical properties of both the compound and the metal ions involved.

Several compounds share structural or functional similarities with Tetrasodium 4-(3-{4-[1,5-dioxo-1,5-bis(4-sulfonatophenyl)pentan-3-yl]phenyl}-5-oxo-5-(4-sulfonatophenyl)pentanoyl)benzene-1-sulfonate. Here are some notable examples:

Compound NameStructure/FeaturesUnique Aspects
Tetrasodium PyrophosphateNa₄P₂O₇Used as a buffering agent; simpler structure
Sodium Dodecyl SulfateC₁₂H₂₅NaO₄SAnionic surfactant; widely used in biochemistry
Sulfanilic AcidC₆H₇N₃O₃SAmino sulfonic acid; used in dye manufacturing

These compounds exhibit unique properties that differentiate them from Tetrasodium 4-(3-{4-[1,5-dioxo-1,5-bis(4-sulfonatophenyl)pentan-3-yl]phenyl}-5-oxo-5-(4-sulfonatophenyl)pentanoyl)benzene-1-sulfonate while also highlighting its complex chemical structure and potential applications in diverse fields.

Dates

Last modified: 07-24-2023

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